Cas no 2228497-02-5 (N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine
• CAS No: 2228497-02-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6069903
• PubChem ID: 165681097
• Update Time: 2025-06-03

N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine
• 2228497-02-5
• SCHEMBL24864702
• EN300-1752601

• Inchi： 1S/C9H19N/c1-5-8(2,3)9(10-4)6-7-9/h10H,5-7H2,1-4H3
• InChI Key： GPZHNJBWFWYJNH-UHFFFAOYSA-N
• SMILES： N(C)C1(C(C)(C)CC)CC1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine

Professional Introduction to N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine (CAS No. 2228497-02-5)

N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228497-02-5, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound includes a cyclopropane ring, which is a key feature that contributes to its distinct chemical behavior and reactivity.

The compound’s name can be broken down into several key components that highlight its chemical composition. The term N-methyl indicates the presence of a methyl group attached to the nitrogen atom, which is a common modification in pharmaceutical molecules to enhance stability and bioavailability. The moiety 1-(2-methylbutan-2-yl) describes a branched alkyl group attached to the first carbon of the cyclopropane ring, specifically a 2-methylbutyl group. This structural feature contributes to the compound’s complexity and may influence its interactions with biological targets.

The cyclopropane ring itself is a critical feature of N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine, providing rigidity to the molecule and potentially influencing its binding affinity to biological receptors. Cyclopropane rings are known for their strained three-membered structure, which can lead to unique reactivity and biological activity. This characteristic makes such compounds valuable in the design of novel drugs targeting specific enzymes or receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of cyclopropane-containing compounds in drug discovery. Studies have demonstrated that these molecules can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in inflammation, pain, and neurological disorders. The structural flexibility offered by the cyclopropane ring allows for fine-tuning of molecular properties, making it an attractive scaffold for drug development.

The synthesis of N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropane ring often necessitates specialized synthetic methodologies, such as ring-closing metathesis or cyclopropanation reactions. These synthetic approaches are critical for ensuring high yield and purity, which are essential for pharmaceutical applications.

In terms of biological activity, N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine has shown promise in preclinical studies as a potential lead compound for further development. Its unique structural features suggest that it may interact with biological targets in ways that differ from traditional pharmacophores. This potential for novel interactions makes it an intriguing candidate for further investigation into its pharmacological properties.

The compound’s potential applications extend beyond traditional drug development. Researchers are exploring its use in biochemical assays and as a tool compound for studying enzyme mechanisms. The presence of the cyclopropane ring provides a handle for chemical modification, allowing scientists to probe specific interactions within biological systems.

Advances in computational chemistry have also played a significant role in understanding the properties of N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine. Molecular modeling techniques can predict how this compound might interact with biological targets, providing insights into its potential therapeutic effects. These computational studies are often used in conjunction with experimental data to guide the design of more effective drug candidates.

The future prospects for N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. As our understanding of biochemical pathways continues to grow, compounds like this one will likely play an increasingly important role in the development of innovative therapies.

In conclusion, N-methyl-1-(2-methylbutan-2-yl)cyclopropan-1-amine (CAS No. 2228497-02) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the cyclopropane ring and various substituents, make it a valuable tool for drug discovery and biochemical research. Ongoing studies continue to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of biological systems and developing new therapeutic interventions.